Cas no 1804663-55-5 (3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde
• CAS No: 1804663-55-5
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4867060
• Update Time: 2025-05-20

3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-5-4(6(9)10)3(2-13)1-12-7(5)11/h1-2,6H
• InChI Key： CHZXVDHLPYUTRG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=O)C=N1)Cl

Computed Properties

• Exact Mass: 316.89160 g/mol
• Monoisotopic Mass: 316.89160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30
• Molecular Weight: 317.46

Additional information on 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde

Introduction to 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS No. 1804663-55-5) and Its Applications in Modern Chemical Biology

3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde, identified by the CAS number 1804663-55-5, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyridine core with distinct substituents, has garnered significant attention due to its utility in synthesizing biologically active molecules. The presence of a chloro group, a difluoromethyl moiety, and an iodine atom on the pyridine ring imparts unique reactivity, making it a valuable scaffold for drug discovery and material science applications.

The structural configuration of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde enables diverse functionalization pathways, which are critical for developing novel therapeutic agents. The aldehyde functionality at the 5-position serves as a reactive handle for condensation reactions, allowing for the facile introduction of various nucleophiles. This characteristic is particularly advantageous in constructing heterocyclic compounds, which are prevalent in many pharmacologically active molecules.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group in this compound contributes to these desirable properties, making it an attractive building block for designing next-generation drugs. Furthermore, the iodopyridine moiety facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

Current research highlights the role of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde in developing small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its potential in generating kinase inhibitors, where the pyridine scaffold mimics natural substrates while the electron-withdrawing groups enhance binding specificity. The chloro and iodine substituents further tune the electronic properties of the molecule, allowing for precise modulation of activity.

Another emerging application of this compound is in the synthesis of fluorescent probes for biological imaging. The combination of electron-rich and electron-withdrawing groups on the pyridine ring can be exploited to design molecules with tunable emission properties. Such probes are invaluable tools in understanding biological processes at the molecular level, providing insights into enzyme mechanisms and cellular signaling pathways.

The aldehyde group at the 5-position also makes 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde a candidate for generating Schiff bases and other Schiff-like derivatives. These compounds have shown promise in various fields, including catalysis and material science. The ability to form stable imines with amines and hydrazines opens up avenues for creating polymers with unique properties or functional materials with specific recognition capabilities.

Advances in synthetic methodologies have further enhanced the accessibility of this compound, enabling researchers to explore its full potential. Techniques such as transition-metal-catalyzed reactions and flow chemistry have streamlined its preparation, allowing for scalable production under mild conditions. This accessibility is crucial for both academic investigations and industrial applications, where cost-effective synthesis is often a limiting factor.

The impact of 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for designing molecules with herbicidal or pesticidal properties. Additionally, the fluorinated analogs derived from this compound have been explored as components in advanced materials, including liquid crystals and organic semiconductors.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS No. 1804663-55-5) represents a cornerstone in modern chemical biology and drug discovery. Its unique structural attributes and reactivity profile enable its use in constructing a wide array of biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.